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Compound of Interest

Compound Name: 2-Propylcyclohexanone

Cat. No.: B1346617

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
propylcyclohexanone, a crucial intermediate in various chemical syntheses. Adherence to
these guidelines is essential for ensuring a safe laboratory environment and minimizing risks
associated with the handling of this chemical.

Chemical and Physical Properties

A thorough understanding of the physical and chemical properties of 2-propylcyclohexanone
Is fundamental to its safe handling.
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Property Value Source

Molecular Formula C9H160 PubChem[1]
Molecular Weight 140.22 g/mol PubChem[1]
Appearance Colorless to pale yellow liquid CAMEO Chemicals[2]
Odor Pleasant, mint or Acetone-like CAMEO Chemicals[2]
Boiling Point 155 °C (311 °F) Sigma-Aldrich[3]
Melting Point -47 °C (-53 °F) Sigma-Aldrich[3]
Density 0.947 g/cm3 at 25 °C (77 °F) Sigma-Aldrich

Flash Point 86 °C (187 °F) Merck Millipore[4]

Autoignition Temperature

320 °C (608 °F)

Merck Millipore[4]

Solubility in Water

50 to 100 mg/mL at 18°C
(64°F)

CAMEO Chemicals[2]

Partition Coefficient (log Pow)

0.86 at 25 °C (77 °F)

Sigma-Aldrich[3]

Vapor Pressure

5.2 mmHg at 25°C (77°F)

CAMEO Chemicals[2]

Vapor Density

3.4 (Air = 1)

CAMEOQO Chemicals[2]

Hazard Identification and Classification

2-Propylcyclohexanone is classified as a hazardous substance. The following table

summarizes its GHS classification.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable liquids 3
vapor.[3][5]
. H302: Harmful if swallowed.[3]
Acute toxicity, Oral 4
[5]
o H312: Harmful in contact with
Acute toxicity, Dermal 4 ]
skin.[3][5]
Acute toxicity, Inhalation 4 H332: Harmful if inhaled.[3][5]
) S H315: Causes skin irritation.[1]
Skin corrosion/irritation 2
[31[5]
Serious eye damage/eye 1 H318: Causes serious eye
irritation damage.[3][5]
Specific target organ toxicity - 3 H335: May cause respiratory

single exposure

irritation.[1][3]

Signal Word: Danger[3][5]

Hazard Pictograms:

Flame

Corrosion

Exclamation Mark

Health Hazard

Toxicological Information

Exposure to 2-propylcyclohexanone can have adverse health effects. The available

toxicological data is presented below.
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Metric Value Species Test Guideline  Source
- Safety Data
LD50 Oral 1,534 mg/kg Rat Not Specified
Sheet[5]
o i : : OECD Test : :
Skin Irritation Irritating to skin Rabbit o Sigma-Aldrich[3]
Guideline 404
o Causes serious ) » ) )
Eye Irritation In vitro study Not Specified Sigma-Aldrich[3]

eye damage

Carcinogenicity: This product is not classified as a carcinogen by IARC, ACGIH, NTP, or EPA.

[5]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and prevent

accidents.

Handling:

o Work in a well-ventilated area, preferably under a chemical fume hood.[6][7]

» Avoid contact with skin and eyes.[5] Avoid inhalation of vapor or mist.[5]

o Keep away from sources of ignition, including heat, sparks, and open flames.[3][5][7] No

smoking.[3][5][7]

o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[3]

[S1061[7]

e Ground and bond containers and receiving equipment.[3][5]

e Do not eat, drink, or smoke when using this product.[3][5] Wash hands thoroughly after

handling.[3][5]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]
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o Keep away from heat and sources of ignition.[8]
o Store locked up.[3][7]
» Store away from incompatible materials such as oxidizing agents and plastics.[5][7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling 2-
propylcyclohexanone.

Protection Type Specification

Wear safety glasses with side-shields or
Eye/Face Protection chemical goggles.[3][5] Use a face shield if

splashing is a risk.

Wear chemically resistant gloves (e.g., butyl
Skin Protection rubber, nitrile rubber).[3][5] Wear a lab coat,

apron, or coveralls to prevent skin contact.[9]

If ventilation is inadequate, use a NIOSH-
) ) approved respirator with an organic vapor
Respiratory Protection ] ] ]
cartridge.[10] For high concentrations, a

supplied-air respirator may be necessary.[10]

Closed-toe shoes are required in laboratory
Footwear ]
settings.[11]

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.
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Exposure Route

Eye Contact

Skin Contact

Immediate Actions

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do.
Continue rinsing.

Immediately remove all contaminated clothing.

Rinse skin with water/shower.

Medical Attention

Immediately call an ophthalmologist.

' g Consult a physician.

A

u

Ingestion P> Rinse mouth with water.
Inhalation . Move to fresh ar. .
Keep at rest in a comfortable position for breathing.

Call a POISON CENTER or doctor/physician if you feel unwell.

Click to download full resolution via product page

Caption: First aid procedures for 2-propylcyclohexanone exposure.

Fire and Explosion Hazards

2-Propylcyclohexanone is a flammable liquid and vapor.
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Hazard Information
Flammable liquid and vapor.[3][5] Vapors are
Flammability heavier than air and may travel to a source of

ignition and flash back.[2][10]

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[5]

Unsuitable Extinguishing Media

No limitations of extinguishing agents are given.

Hazardous Combustion Products

Carbon oxides.[3]

Firefighting Procedures

Wear self-contained breathing apparatus for
firefighting if necessary.[5] Use water spray to

cool unopened containers.[5]

Accidental Release Measures

In the event of a spill, follow these procedures to mitigate the hazard.
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Evacuate personnel to a safe area.

:

Remove all sources of ignition.
(No smoking, flares, sparks, or flames)

:

Ensure adequate ventilation.

l

Wear appropriate Personal Protective Equipment (PPE).

:

Prevent further leakage or spillage if safe to do so.
Do not let product enter drains.

:

Contain and collect spillage with non-combustible, absorbent material.
(e.g., sand, earth, vermiculite, diatomaceous earth)

:

Place in a suitable, closed container for disposal according to local regulations.

l

Clean the affected area.

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-propylcyclohexanone.
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Experimental Protocols

While detailed, step-by-step experimental protocols for determining the safety parameters of 2-
propylcyclohexanone are proprietary and not publicly available, the methodologies adhere to
internationally recognized standards. For instance, skin irritation studies are typically conducted
following the OECD Test Guideline 404: Acute Dermal Irritation/Corrosion. This guideline
involves the application of the test substance to the skin of an animal (historically, the albino
rabbit) and observing for signs of erythema and edema over a set period.

Disposal Considerations

Dispose of 2-propylcyclohexanone and its containers in accordance with local, regional, and
national regulations. Do not allow the chemical to enter drains or waterways.[6] Contaminated
packaging should be treated as the product itself.

This technical guide is intended to provide essential safety and handling information. It is not a
substitute for a thorough understanding of the Safety Data Sheet (SDS) and proper laboratory
safety training. Always consult the most current SDS for 2-propylcyclohexanone before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of 2-Propylcyclohexanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346617#2-propylcyclohexanone-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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